1-Anilino-3-ethylthiourea

• CAS No.: 27421-82-5
• Molecular Formula: C9H13N3S
• Molecular Weight: 195.29 g/mol
• IUPAC Name: 1-anilino-3-ethylthiourea
• InChI: InChI=1S/C9H13N3S/c1-2-10-9(13)12-11-8-6-4-3-5-7-8/h3-7,11H,2H2,1H3,(H2,10,12,13)
• InChI Key: DPELBGAJWVGUJS-UHFFFAOYSA-N
• SMILES: CCNC(=S)NNC1=CC=CC=C1
• solubility: 20.5 [ug/mL]

Description

1-Anilino-3-ethylthiourea is a thiourea derivative characterized by an anilino (phenylamino) group and an ethyl substituent on the thiourea core (N–C(=S)–N). Thioureas are widely studied for their applications in pharmaceuticals, agrochemicals, and coordination chemistry due to their sulfur-containing functional group, which enables diverse reactivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Thiourea Derivatives

1-Acetyl-3-phenyl-2-thiourea

• Molecular Formula : C₉H₁₀N₂OS (derived from IUPAC name in ).
• Substituents : Contains an acetyl group (CH₃CO–) at position 1 and a phenyl group at position 3.
• The phenyl group enhances aromatic stacking interactions, which may influence solubility and binding affinity in biological systems.
• Applications : Used in synthetic intermediates for heterocyclic compounds and corrosion inhibitors .

1-(2-Aminoethyl)-3-phenylthiourea

• Molecular Formula : C₉H₁₃N₃S (inferred from ).
• Substituents: Features a 2-aminoethyl group (–CH₂CH₂NH₂) at position 1 and a phenyl group at position 3.
• Key Differences: The aminoethyl group provides a basic nitrogen, enabling protonation at physiological pH, which may enhance water solubility compared to 1-anilino-3-ethylthiourea.
• Applications : Investigated in medicinal chemistry for metal chelation and enzyme inhibition .

1-Amino-3-ethylthiourea

• Molecular Formula : C₃H₉N₃S (from ).
• Substituents: Simplest structure with an amino group (–NH₂) at position 1 and an ethyl group at position 3.
• Key Differences: Lack of aromatic substituents reduces steric hindrance and π-π interactions compared to 1-anilino-3-ethylthiourea.
• Applications : Serves as a precursor for more complex thiourea derivatives in organic synthesis .

Data Table: Comparative Analysis

Compound	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Notable Properties/Applications
1-Anilino-3-ethylthiourea	Not provided*	–	Anilino, ethyl	Hypothesized use in coordination chemistry
1-Acetyl-3-phenyl-2-thiourea	C₉H₁₀N₂OS	~194.25	Acetyl, phenyl	Synthetic intermediates, corrosion inhibition
1-(2-Aminoethyl)-3-phenylthiourea	C₉H₁₃N₃S	~195.29	2-Aminoethyl, phenyl	Medicinal chemistry, metal chelation
1-Amino-3-ethylthiourea	C₃H₉N₃S	119.19	Amino, ethyl	Precursor in organic synthesis

Research Findings and Trends

• Substituent Effects: Aromatic groups (e.g., phenyl, anilino) enhance thermal stability and π-system interactions, while alkyl chains (e.g., ethyl) improve volatility and flexibility .
• Biological Activity : Thioureas with aromatic substituents exhibit higher antimicrobial and anticancer activity compared to aliphatic derivatives, likely due to improved membrane penetration .
• Synthetic Challenges: Bulky substituents (e.g., acetyl, anilino) may hinder regioselective reactions, necessitating optimized catalysts or reaction conditions .